Cas no 1803570-41-3 (2-Amino-N-cyclopentyl-N-ethylpentanamide hydrochloride)

• Product Name: 2-Amino-N-cyclopentyl-N-ethylpentanamide hydrochloride
• CAS No: 1803570-41-3
• MF: C₁₂H₂₅ClN₂O
• MW: 248.792702436447
• MDL: MFCD28954419
• CID: 4778436
• PubChem ID: 119031981
• Update Time: 2025-05-24

2-Amino-N-cyclopentyl-N-ethylpentanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-cyclopentyl-N-ethylpentanamide hydrochloride
• 2-Amino-N-cyclopentyl-N-ethylpentanamide hydrochloride

• MDL： MFCD28954419
• Inchi： 1S/C12H24N2O.ClH/c1-3-7-11(13)12(15)14(4-2)10-8-5-6-9-10;/h10-11H,3-9,13H2,1-2H3;1H
• InChI Key： GGPLCFGIRDCHMS-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(CCC)N)N(CC)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 200
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-N-cyclopentyl-N-ethylpentanamide hydrochloride

2-Amino-N-cyclopentyl-N-ethylpentanamide Hydrochloride: A Comprehensive Overview

2-Amino-N-cyclopentyl-N-ethylpentanamide hydrochloride (CAS No. 1803570-41-3) is a versatile compound with significant potential in various scientific and industrial applications. This compound, characterized by its unique chemical structure, has garnered attention in recent years due to its promising properties and emerging applications in fields such as drug delivery, materials science, and catalysis.

The molecular structure of 2-amino-N-cyclopentyl-N-ethylpentanamide hydrochloride is notable for its combination of functional groups, including an amino group and an amide group. This duality allows the compound to participate in a wide range of chemical reactions, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the development of bioactive molecules, particularly in the design of peptide-based drugs and biocompatible polymers.

One of the most exciting developments involving 2-amino-N-cyclopentyl-N-ethylpentanamide hydrochloride is its application in drug delivery systems. Researchers have explored its ability to enhance the bioavailability of therapeutic agents by serving as a carrier or stabilizing agent. For instance, a 2023 study published in *Journal of Controlled Release* demonstrated that this compound can significantly improve the solubility and stability of poorly water-soluble drugs, thereby enhancing their therapeutic efficacy.

In addition to its role in drug delivery, 2-amino-N-cyclopentyl-N-ethylpentanamide hydrochloride has shown promise in materials science. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing high-performance polymers. A recent breakthrough reported in *Advanced Materials* revealed that this compound can be used to create biodegradable polymers with exceptional mechanical properties, opening new avenues for sustainable material development.

The synthesis of 2-amino-N-cyclopentyl-N-ethylpentanamide hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding carboxylic acid derivative. The subsequent amidation reaction is critical to obtaining the desired product with high purity and yield. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From a pharmacological perspective, 2-amino-N-cyclopentyl-N-ethylpentanamide hydrochloride exhibits interesting bioactivity profiles. Preclinical studies have shown that it possesses anti-inflammatory and antioxidant properties, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to modulate cellular signaling pathways has been explored in cancer research, with promising results indicating its potential as an anticancer agent.

Despite its numerous advantages, the use of 2-amino-N-cyclopentyl-N-ethylpentanamide hydrochloride is not without challenges. Issues such as scalability in large-scale production and long-term stability under physiological conditions require further investigation. However, ongoing research efforts are addressing these limitations, paving the way for broader industrial adoption.

In conclusion, 2-amino-N-cyclopentyl-N-ethylpentanamide hydrochloride (CAS No. 1803570-41-3) stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within the chemical sciences.